N-(4-Chloro-phenyl)-4-hydrazino-3-nitro-benzenesulfonamide

• IUPAC Name: N-(4-chlorophenyl)-4-hydrazinyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C12H11ClN4O4S/c13-8-1-3-9(4-2-8)16-22(20,21)10-5-6-11(15-14)12(7-10)17(18)19/h1-7,15-16H,14H2
• InChI Key: OCAGVQYDTYEESM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)NN)[N+](=O)[O-])Cl
• Molecular Formula: C12H11ClN4O4S
• Molecular Weight: 342.76 g/mol

Description

Compounds with the N-(4-Chloro-phenyl) prefix often contain a chlorinated phenyl group attached to a nitrogen atom. The hydrazino part suggests the presence of a hydrazine group, which is characterized by the formula NH2-NH2. The 3-nitro-benzenesulfonamide part indicates a nitro group (-NO2) and a benzenesulfonamide group (a benzene ring attached to a sulfonamide group, -SO2NH2) are also part of the molecule.

Synthesis Analysis

The synthesis of similar compounds often involves reactions between the corresponding amines and acids. For instance, N-(4-chlorophenyl)-b-alanine derivatives have been synthesized for the creation of azole heterocycles.

Molecular Structure Analysis

The molecular structure of similar compounds is often confirmed by spectroanalytical data such as NMR, IR, and elemental analysis.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve transformations of functional groups. For example, chlorophenols can undergo acetylation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using various analytical techniques. For example, the melting point, relative density, and solubility in water and organic solvents can be determined.

Scientific Research Applications

Antiviral Activity

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Antibacterial and Antibiofilm Properties

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Herbicidal Potential

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Biological Activities Beyond Antiviral Effects

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Mechanism of Action

The mechanism of action of similar compounds can vary widely depending on their structure and intended use. For example, some compounds inhibit mitochondrial respiration, while others interfere with the production of chitin, a material used by insects to build their exoskeleton.

Safety and Hazards

The safety and hazards associated with similar compounds depend on their specific chemical structure and use. Safety data sheets provide information on handling, storage, and disposal, as well as first-aid measures and protective equipment to use.